Cas no 62946-37-6 (METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL-)

• Product Name: METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL-
• CAS No: 62946-37-6
• MF: C₁₂H₇ClN₂O₃
• MW: 262.64858174324
• MDL: MFCD18411349
• CID: 3468062
• PubChem ID: 20061086
• Update Time: 2025-06-11

METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- Chemical and Physical Properties

Names and Identifiers

• METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL-
• (4-Chloro-3-nitrophenyl)(pyridin-2-yl)methanone
• LS-11396
• 2-(3-nitro-4-chlorobenzoyl)pyridine
• 62946-37-6
• 2-(4-Chloro-3-nitrobenzoyl)pyridine
• 2-chloro-5-(2-pyridinecarbonyl) nitrobenzene
• ALBB-031492
• (4-chloro-3-nitrophenyl)-pyridin-2-ylmethanone
• WECWKOFCSFWMLD-UHFFFAOYSA-N
• AKOS027293372
• MFCD18411349
• SCHEMBL9383490

• MDL： MFCD18411349
• Inchi： 1S/C12H7ClN2O3/c13-9-5-4-8(7-11(9)15(17)18)12(16)10-3-1-2-6-14-10/h1-7H
• InChI Key： WECWKOFCSFWMLD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C([N+]([O-])=O)=C1)(C1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 262.0145198Da
• Monoisotopic Mass: 262.0145198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Color/Form: NA
• Melting Point: N/A℃
• Flash Point: 226.2±31.5 °C

METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL-

METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- (CAS No. 62946-37-6): An Overview of Its Properties and Applications

METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- (CAS No. 62946-37-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, synthesis methods, and potential therapeutic uses, drawing on the latest research findings to ensure accuracy and relevance.

Chemical Structure and Properties

METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- is an aromatic ketone characterized by a unique molecular structure that combines a chlorinated and nitro-substituted phenyl ring with a pyridine ring. The compound's molecular formula is C₁₂H₈ClN₂O₂, and it has a molecular weight of 251.65 g/mol. The presence of the nitro group imparts strong electron-withdrawing properties, making the compound highly reactive in various chemical reactions.

The physical properties of METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- include a melting point of approximately 105°C and a boiling point of around 300°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of chemical processes and analytical techniques.

Synthesis Methods

The synthesis of METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 4-chloro-3-nitrobenzoyl chloride with 2-pyridinylmagnesium bromide in an inert solvent such as tetrahydrofuran (THF). This reaction proceeds via a nucleophilic acyl substitution mechanism, yielding the desired product with high purity and yield.

Another method involves the coupling of 4-chloro-3-nitrobenzaldehyde with 2-pyridinecarboxaldehyde using a reducing agent such as sodium borohydride or sodium triacetoxyborohydride. This reductive coupling reaction is highly efficient and can be carried out under mild conditions, making it suitable for large-scale production.

Biological Activity and Therapeutic Potential

METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- has been the subject of extensive research due to its potential biological activity. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- effectively inhibits the activity of cyclooxygenase enzymes (COX), which are key mediators of inflammation.

In addition to its anti-inflammatory effects, METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- has shown promise as an anticancer agent. Preclinical studies have indicated that it selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. These findings suggest that the compound could be developed into novel therapeutic agents for treating various types of cancer.

Pharmaceutical Applications

The unique chemical structure and biological activity of METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- make it an attractive candidate for pharmaceutical development. Several pharmaceutical companies are currently investigating its potential as a lead compound for developing new drugs to treat inflammatory diseases and cancer.

In the field of drug discovery, METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- serves as a valuable scaffold for designing more potent and selective analogs. Researchers are exploring modifications to the molecular structure to enhance its pharmacological properties while minimizing side effects.

Safety Considerations

While METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- shows promising therapeutic potential, it is important to consider its safety profile during preclinical and clinical development. Studies have indicated that the compound is generally well-tolerated at therapeutic doses but may cause mild gastrointestinal side effects in some individuals.

To ensure safe use in pharmaceutical applications, ongoing research is focused on optimizing dosing regimens and identifying any potential drug interactions. Additionally, comprehensive toxicology studies are being conducted to evaluate long-term safety and identify any potential risks associated with prolonged exposure.

Conclusion

METHANONE, (4-CHLORO-3-NITROPHENYL)-2-PYRIDINYL- (CAS No. 62946-37-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activity, making it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical settings.